
A Comprehensive Technical Overview of 2-
Benzyl-4,4-dimethyl-2-oxazoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Benzyl-4,4-dimethyl-2-oxazoline

Cat. No.: B074484 Get Quote

This guide provides an in-depth analysis of the chemical properties of 2-Benzyl-4,4-dimethyl-
2-oxazoline, a significant compound in synthetic organic chemistry. Tailored for researchers,

scientists, and professionals in drug development, this document outlines its fundamental

molecular characteristics.

Molecular and Physical Properties
2-Benzyl-4,4-dimethyl-2-oxazoline is a heterocyclic compound frequently utilized as a

versatile intermediate in the synthesis of more complex molecules. Its structural features make

it a valuable building block in various chemical reactions.

Property Value

Molecular Formula C₁₂H₁₅NO[1]

Molecular Weight 189.26 g/mol [1]

CAS Number 1569-08-0

Structural Representation and Data Relationship
The relationship between the compound and its core properties can be visualized as a direct

linkage, where the chemical entity is defined by its molecular formula and corresponding

molecular weight.
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2-Benzyl-4,4-dimethyl-2-oxazoline

CAS: 1569-08-0

Molecular Formula

C₁₂H₁₅NO

has formula

Molecular Weight

189.26 g/mol

has molecular weight

Click to download full resolution via product page

Caption: Chemical properties of 2-Benzyl-4,4-dimethyl-2-oxazoline.

Experimental Protocols
The determination of the molecular weight and formula of 2-Benzyl-4,4-dimethyl-2-oxazoline
is typically achieved through standard analytical techniques in organic chemistry.

1. Mass Spectrometry for Molecular Weight Determination:

Objective: To determine the precise molecular mass of the compound.

Methodology: High-resolution mass spectrometry (HRMS), often using techniques like

Electrospray Ionization (ESI) or Chemical Ionization (CI), is employed.

A solution of the compound is prepared in a suitable volatile solvent (e.g., methanol or

acetonitrile).

The solution is introduced into the mass spectrometer.

The compound is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is

measured.

The molecular weight is determined from the peak corresponding to the molecular ion

[M+H]⁺ or other adducts.
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2. Elemental Analysis for Molecular Formula Determination:

Objective: To determine the empirical and molecular formula by quantifying the elemental

composition.

Methodology: Combustion analysis is the standard method.

A precisely weighed sample of the compound is combusted in a furnace with excess

oxygen.

The combustion products (CO₂, H₂O, N₂) are collected and quantified.

The mass percentages of Carbon, Hydrogen, and Nitrogen are calculated.

These percentages are used to determine the empirical formula.

The molecular formula is then determined by comparing the empirical formula weight with

the molecular weight obtained from mass spectrometry.

3. Spectroscopic Methods for Structural Confirmation:

Objective: To confirm the structure and connectivity of the atoms, which validates the

molecular formula.

Methodology:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed

information about the hydrogen and carbon framework of the molecule, confirming the

presence of the benzyl group, the dimethyl-oxazoline ring, and their connectivity.

Infrared (IR) Spectroscopy: Identifies characteristic functional groups, such as the C=N

bond of the oxazoline ring and the aromatic C-H bonds of the benzyl group.

This comprehensive approach ensures the accurate and reliable determination of the

molecular formula and weight, which are critical for the use of 2-Benzyl-4,4-dimethyl-2-
oxazoline in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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